![molecular formula C5H7F3O B1426024 3-(Trifluoromethyl)butyraldehyde CAS No. 95853-69-3](/img/structure/B1426024.png)
3-(Trifluoromethyl)butyraldehyde
Overview
Description
3-(Trifluoromethyl)butyraldehyde is a chemical compound with the molecular formula C5H7F3O . It is often used in the field of chemistry for various purposes .
Synthesis Analysis
The synthesis of this compound and its derivatives has been a topic of interest in many research studies . For instance, one study discusses the synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives in the agrochemical and pharmaceutical industries . Another study presents a ring cleavage methodology for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques . For example, vibrational spectra and normal coordinate analysis can provide insights into the molecular structure of trifluoromethyl compounds .Chemical Reactions Analysis
The chemical reactions involving this compound have been explored in several studies . For instance, one study discusses the substitution effect of the trifluoromethyl group on the bioactivity in chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using various methods . For example, one study discusses the effects of the trifluoromethyl group on the biological activities and physical properties of compounds .Scientific Research Applications
Implications for Gut Health and Animal Production
Butyrate and its derivatives, including compounds structurally similar to 3-(Trifluoromethyl)butyraldehyde, have been extensively studied for their beneficial effects on gut health and animal production. These compounds serve as primary nutrients providing energy to colonocytes and act as cellular mediators regulating gene expression, cell differentiation, gut tissue development, immune modulation, oxidative stress reduction, and diarrhea control. In animal production, butyrate derivatives are explored as alternatives to in-feed antibiotics due to their positive effects on gut development, control of enteric pathogens, reduction of inflammation, and improvement of growth performance (Bedford & Gong, 2017).
Enantioselective Syntheses of Organic Compounds
The enantioselective synthesis of organic compounds, such as 3,4-dihydropyran derivatives, is crucial in the development of bioactive molecules and natural products. These synthetic strategies involve the use of various organocatalysts and metal complexes to control the asymmetry during the chemical reactions, highlighting the flexibility and high level of control over the molecular complexity that can be achieved. This field of research demonstrates the importance of chemical compounds in facilitating the synthesis of chiral building blocks for pharmaceuticals (Desimoni, Faita, & Quadrelli, 2018).
Antibacterial and Anti-inflammatory Agents
Compounds with trifluoromethyl groups, such as trifluoromethylpyrazoles, have garnered attention for their potential as anti-inflammatory and antibacterial agents. The position of the trifluoromethyl group significantly influences the activity profile of these compounds, showcasing the role of chemical modifications in developing novel agents with minimal side effects for medicinal chemistry (Kaur, Kumar, & Gupta, 2015).
Advanced Synthesis Techniques
The review on the synthesis of tetrahydrobenzo[b]pyrans using organocatalysts provides insight into the advancements in creating heterocyclic compounds, which are crucial in pharmaceuticals and drug-candidate molecules. Organocatalytic approaches in three-component condensation reactions underline the ongoing development of new strategies for constructing valuable heterocyclic compounds, demonstrating the significance of chemical synthesis in organic chemistry and pharmacology (Kiyani, 2018).
Safety and Hazards
Future Directions
The future directions of research on 3-(Trifluoromethyl)butyraldehyde are promising. For instance, one study discusses the potential novel applications of trifluoromethylpyridine (TFMP) and its derivatives in the future . Another study presents a scalable and operationally simple radical trifluoromethylation .
Properties
IUPAC Name |
4,4,4-trifluoro-3-methylbutanal | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O/c1-4(2-3-9)5(6,7)8/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPSIVWGPYKWZDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.